(2R,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
(2R,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
145513-92-4
VCID:
VC0057234
InChI:
InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8+/m0/s1
SMILES:
C1CCC2C(C1)CC([NH2+]2)C(=O)[O-]
Molecular Formula:
C9H15NO2
Molecular Weight:
169.22 g/mol
(2R,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
CAS No.: 145513-92-4
Reference Standards
VCID: VC0057234
Molecular Formula: C9H15NO2
Molecular Weight: 169.22 g/mol
| CAS No. | 145513-92-4 |
|---|---|
| Product Name | (2R,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate |
| Molecular Formula | C9H15NO2 |
| Molecular Weight | 169.22 g/mol |
| IUPAC Name | (2R,3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate |
| Standard InChI | InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8+/m0/s1 |
| Standard InChIKey | CQYBNXGHMBNGCG-XLPZGREQSA-N |
| Isomeric SMILES | C1CC[C@@H]2[C@@H](C1)C[C@@H]([NH2+]2)C(=O)[O-] |
| SMILES | C1CCC2C(C1)CC([NH2+]2)C(=O)[O-] |
| Canonical SMILES | C1CCC2C(C1)CC([NH2+]2)C(=O)[O-] |
| Synonyms | [2R-(2α,3aα,7aβ)]-Octahydro-1H-Indole-2-carboxylic Acid |
| PubChem Compound | 7129535 |
| Last Modified | Nov 11 2021 |
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